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acid

Cat. No.: B1295024 Get Quote

Introduction
2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propanoic acid (PFMOPrA), a key compound in the

GenX chemical family, is a short-chain per- and polyfluoroalkyl substance (PFAS) utilized as a

replacement for longer-chain PFAS like PFOA. Its presence in environmental and biological

matrices necessitates robust and reliable analytical methods for detection and quantification.

Solid Phase Extraction (SPE) is a critical sample preparation technique for the analysis of

PFMOPrA, enabling concentration of the analyte and removal of matrix interferences prior to

instrumental analysis, typically by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). This application note provides detailed protocols for the extraction of PFMOPrA from

aqueous samples using Weak Anion Exchange (WAX) SPE cartridges, along with performance

data and workflow diagrams.

Principle of Weak Anion Exchange (WAX) SPE for
PFMOPrA
PFMOPrA is an acidic compound that is ionized at neutral pH. WAX SPE sorbents typically

contain a positively charged functional group that retains the negatively charged PFMOPrA

through ionic interactions. The retention can be modulated by adjusting the pH of the sample

and wash solutions. Elution is achieved by using a solvent that disrupts the ionic interaction,

often by increasing the pH to neutralize the charge on the sorbent or the analyte.
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Quantitative Data Summary
The following table summarizes the quantitative performance data for the extraction of

PFMOPrA using Weak Anion Exchange (WAX) Solid Phase Extraction methods, primarily

based on protocols aligned with US EPA Method 533.

Parameter Value Matrix SPE Sorbent Notes

Average

Recovery

98.1% (average

for 25 PFAS

including

PFMOPrA)

Drinking Water
Agilent Bond Elut

PFAS WAX

This is an

average recovery

for a suite of 25

PFAS

compounds.[1]

Recovery Range 80% - 100% Drinking Water
Waters Oasis

WAX

At a spiking level

of 2 ng/L.[2]

Recovery Range 90% - 103% Drinking Water
Waters Oasis

WAX

At a spiking level

of 12 ng/L.[2]

Method

Reporting Limit

(MRL)

2 ng/L Drinking Water
Agilent Bond Elut

PFAS WAX

Statistically

verified MRL.[3]

Experimental Protocols
This section details the methodologies for the solid phase extraction of PFMOPrA from water

samples using Weak Anion Exchange (WAX) cartridges. The protocol is based on the

principles outlined in US EPA Method 533.

Materials and Reagents
SPE Cartridge: Weak Anion Exchange (WAX) SPE cartridge (e.g., Agilent Bond Elut PFAS

WAX, 500 mg, 6 mL or Waters Oasis WAX for PFAS Analysis, 500 mg, 6 mL)

Methanol (MeOH), HPLC grade or higher

Ammonium hydroxide (NH₄OH), high purity
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Reagent Water, PFAS-free

Sample Collection Bottles: Polypropylene (PP)

Vacuum Manifold for SPE

Nitrogen Evaporation System

Autosampler Vials: Polypropylene (PP)

Protocol 1: SPE of PFMOPrA from Drinking Water
This protocol is adapted from methodologies similar to US EPA Method 533.

1. Sample Preparation:

Collect water samples in polypropylene bottles.

For a 250 mL sample, no initial pH adjustment is typically required if the sample pH is within

a neutral range.

2. SPE Cartridge Conditioning:

Place the WAX SPE cartridge on a vacuum manifold.

Condition the cartridge by passing the following solvents:

15 mL of 1% ammonium hydroxide in methanol

15 mL of methanol

15 mL of reagent water

Ensure the cartridge does not go dry between the conditioning steps.

3. Sample Loading:

Load the 250 mL water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5-10 mL/min.
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After the entire sample has passed through, dry the cartridge under vacuum for 5-10

minutes.

4. Cartridge Washing:

Wash the cartridge with 15 mL of reagent water to remove any remaining salts or polar

interferences.

Dry the cartridge thoroughly under vacuum for at least 10 minutes.

5. Elution:

Elute the retained PFMOPrA from the cartridge with two aliquots of 4 mL of 1% ammonium

hydroxide in methanol.

Collect the eluate in a clean polypropylene tube.

6. Extract Concentration and Reconstitution:

Concentrate the eluate to near dryness under a gentle stream of nitrogen at 40-50°C.

Reconstitute the dried extract in 1 mL of a suitable solvent (e.g., 80:20 methanol:water) for

LC-MS/MS analysis.

Vortex the reconstituted sample and transfer it to a polypropylene autosampler vial.
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Caption: General workflow for the Solid Phase Extraction of PFMOPrA.
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Caption: Logical workflow for SPE method development for PFMOPrA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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